Cas no 117592-22-0 (L-Alanine,L-threonyl-L-phenylalanyl-L-glutaminyl-L-alanyl-L-tyrosyl-L-prolyl-L-leucyl-L-arginyl-L-a-glutamyl- (9CI))

117592-22-0 structure
Product name:L-Alanine,L-threonyl-L-phenylalanyl-L-glutaminyl-L-alanyl-L-tyrosyl-L-prolyl-L-leucyl-L-arginyl-L-a-glutamyl- (9CI)
L-Alanine,L-threonyl-L-phenylalanyl-L-glutaminyl-L-alanyl-L-tyrosyl-L-prolyl-L-leucyl-L-arginyl-L-a-glutamyl- (9CI) Chemical and Physical Properties
Names and Identifiers
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- L-Alanine,L-threonyl-L-phenylalanyl-L-glutaminyl-L-alanyl-L-tyrosyl-L-prolyl-L-leucyl-L-arginyl-L-a-glutamyl- (9CI)
- L-Alanine,L-threonyl-L-phenylalanyl-L-glutaminyl-L-alanyl-L-tyrosyl-L-prolyl-L-leucyl-L-arginy...
- T-F-Q-A-Y-P-L-R-E-A
- Thr-Phe-Gln-Ala-Tyr-Pro-Leu-Arg-Glu-Ala
- THR-PHE-GLN-ALA-TYR-PRO-LEU-ARG-GLU-ALA: TFQAYPLREA
- H-Thr-Phe-Gln-Ala-Tyr-Pro-Leu-Arg-Glu-Ala-OH
- RETROVIRAL PROTEASE SUBSTRATE
- DTXSID30390800
- 117592-22-0
- 4-[[2-[[2-[[1-[2-[2-[[5-amino-2-[[2-[(2-amino-3-hydroxybutanoyl)amino]-3-phenylpropanoyl]amino]-5-oxopentanoyl]amino]propanoylamino]-3-(4-hydroxyphenyl)propanoyl]pyrrolidine-2-carbonyl]amino]-4-methylpentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-5-(1-carboxyethylamino)-5-oxopentanoic acid
- Thr-Phe-Gln-Ala-Tyr-Pro-Leu-Arg-Glu-Ala, >=97% (HPLC)
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- MDL: MFCD00076836
- Inchi: InChI=1S/C55H82N14O16/c1-28(2)25-38(49(79)63-35(13-9-23-60-55(58)59)48(78)64-37(20-22-43(73)74)47(77)62-30(4)54(84)85)66-51(81)41-14-10-24-69(41)53(83)40(27-33-15-17-34(71)18-16-33)68-45(75)29(3)61-46(76)36(19-21-42(56)72)65-50(80)39(26-32-11-7-6-8-12-32)67-52(82)44(57)31(5)70/h6-8,11-12,15-18,28-31,35-41,44,70-71H,9-10,13-14,19-27,57H2,1-5H3,(H2,56,72)(H,61,76)(H,62,77)(H,63,79)(H,64,78)(H,65,80)(H,66,81)(H,67,82)(H,68,75)(H,73,74)(H,84,85)(H4,58,59,60)
- InChI Key: GNKMMPBLQYIPCI-UHFFFAOYSA-N
- SMILES: N/C(=N/CCCC(C(NC(C(NC(C(=O)O)C)=O)CCC(=O)O)=O)NC(C(NC(C1CCCN1C(C(CC1C=CC(O)=CC=1)NC(C(NC(C(NC(C(NC(C(C(O)C)N)=O)CC1C=CC=CC=1)=O)CCC(=O)N)=O)C)=O)=O)=O)CC(C)C)=O)/N
Computed Properties
- Exact Mass: 1194.60000
- Monoisotopic Mass: 1194.60332258g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 16
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 85
- Rotatable Bond Count: 35
- Complexity: 2340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 11
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: 1001
- XLogP3: -4.3
- Surface Charge: 0
- Topological Polar Surface Area: 502Ų
Experimental Properties
- PSA: 499.18000
- LogP: 1.97560
L-Alanine,L-threonyl-L-phenylalanyl-L-glutaminyl-L-alanyl-L-tyrosyl-L-prolyl-L-leucyl-L-arginyl-L-a-glutamyl- (9CI) Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Storage Condition:−20°C
L-Alanine,L-threonyl-L-phenylalanyl-L-glutaminyl-L-alanyl-L-tyrosyl-L-prolyl-L-leucyl-L-arginyl-L-a-glutamyl- (9CI) Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01517-1mg |
L-Alanine,L-threonyl-L-phenylalanyl-L-glutaminyl-L-alanyl-L-tyrosyl-L-prolyl-L-leucyl-L-arginyl-L-a-glutamyl- (9CI) |
117592-22-0 | ≥97% (HPLC) | 1mg |
¥3028.0 | 2024-07-19 |
L-Alanine,L-threonyl-L-phenylalanyl-L-glutaminyl-L-alanyl-L-tyrosyl-L-prolyl-L-leucyl-L-arginyl-L-a-glutamyl- (9CI) Related Literature
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Elnaz Hajizadeh,Ronald G. Larson Soft Matter, 2017,13, 5942-5949
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Wei Chen,Lin-xin Zhong,Xin-wen Peng,Kun Wang,Zhi-feng Chen Catal. Sci. Technol., 2014,4, 1426-1435
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Po-Jung Huang,Yoshiki Natori,Yasutaka Kitagawa Dalton Trans., 2019,48, 908-914
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Harish R. Talele,Ashutosh V. Bedekar Org. Biomol. Chem., 2012,10, 8579-8582
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W. Avansi,C. L. P. Oliveira,C. Ribeiro,E. R. Leite,V. R. Mastelaro CrystEngComm, 2016,18, 7636-7641
117592-22-0 (L-Alanine,L-threonyl-L-phenylalanyl-L-glutaminyl-L-alanyl-L-tyrosyl-L-prolyl-L-leucyl-L-arginyl-L-a-glutamyl- (9CI)) Related Products
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